Cas no 2679806-20-1 (rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679806-20-1
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5644057
• PubChem ID: 165910977
• Update Time: 2025-05-22

rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28281516
• 2679806-20-1
• rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H17NO4/c1-9(16)15-7-12(13(8-15)14(17)18)10-3-5-11(19-2)6-4-10/h3-6,12-13H,7-8H2,1-2H3,(H,17,18)/t12-,13+/m0/s1
• InChI Key： RYPPDGUKUJFNHJ-QWHCGFSZSA-N
• SMILES： OC([C@@H]1CN(C(C)=O)C[C@H]1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid

Rac-(3R,4S)-1-Acetyl-4-(4-Methoxyphenyl)Pyrrolidine-3-Carboxylic Acid (CAS No. 2679806-20-1): A Comprehensive Overview

The compound rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2679806-20-1) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and potential applications in drug development.

Chemical Structure and Synthesis

The molecular structure of rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring system with specific stereochemistry at the 3R and 4S positions. The pyrrolidine ring is a five-membered nitrogen-containing heterocycle, which serves as a versatile scaffold in organic synthesis. The substituents on this ring include an acetyl group at position 1, a methoxyphenyl group at position 4, and a carboxylic acid group at position 3. These functional groups contribute to the compound's unique chemical properties and biological activity.

The synthesis of this compound involves a series of well-defined organic reactions. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by the introduction of substituents at specific positions. The stereochemistry at positions 3R and 4S is achieved through enantioselective synthesis techniques, ensuring the desired configuration of the molecule. Recent advancements in asymmetric catalysis have enabled more efficient and scalable methods for synthesizing this compound.

Pharmacological Properties and Biological Activity

Research on rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid has revealed its potential as a bioactive molecule with diverse pharmacological effects. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, neurodegenerative diseases, and cancer.

In recent investigations, this compound has shown anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Its ability to modulate these pathways makes it a promising candidate for treating inflammatory conditions like arthritis and inflammatory bowel disease.

Moreover, rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid has exhibited neuroprotective properties in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It has been shown to reduce oxidative stress and enhance neuronal survival by activating protective signaling pathways.

In the context of cancer research, this compound has demonstrated selective cytotoxicity against various cancer cell lines while sparing normal cells. Mechanistic studies suggest that it induces apoptosis in cancer cells by targeting key oncogenic pathways such as PI3K/AKT/mTOR.

Applications in Drug Development

The multifaceted biological activities of rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid position it as a valuable lead compound in drug discovery programs. Its unique combination of anti-inflammatory, neuroprotective, and anticancer properties makes it a versatile candidate for therapeutic development.

Current efforts are focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Researchers are exploring strategies such as prodrug design and nanoparticle delivery systems to improve its therapeutic index.

Preliminary clinical trials have shown encouraging results with regards to safety profiles and efficacy in treating inflammatory conditions. However, further studies are required to fully characterize its long-term effects and establish its suitability for widespread clinical use.

Future Directions and Research Opportunities

The continued exploration of rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid presents numerous opportunities for innovation in medicinal chemistry. Future research directions include:

• Investigating its mechanism of action at the molecular level to identify novel therapeutic targets.
• Exploring its potential as a combination therapy with existing drugs to enhance efficacy while minimizing side effects.
• Developing analogs with improved pharmacokinetic profiles for specific therapeutic applications.
• Evaluating its potential in treating emerging diseases such as COVID-19-associated inflammation.

Collaborative efforts between academia and industry will be crucial in advancing this compound towards clinical application. The integration of cutting-edge technologies such as artificial intelligence-driven drug design will further accelerate its development.

In conclusion, rac-(3R,4S)-1-acetyl-4-(4-methoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2679806-20-1) represents a compelling example of how innovative chemical synthesis combined with rigorous biological evaluation can yield promising therapeutic agents. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across multiple therapeutic areas.